2-(3-((2-chlorobenzyl)sulfonyl)-1H-indol-1-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[3-[(2-chlorophenyl)methylsulfonyl]indol-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C23H18ClFN2O3S/c24-18-9-3-1-7-16(18)15-31(29,30)22-13-27(21-12-6-2-8-17(21)22)14-23(28)26-20-11-5-4-10-19(20)25/h1-13H,14-15H2,(H,26,28)
• InChI Key: KZMVNZVNXKYQNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NC4=CC=CC=C4F)Cl
• Molecular Formula: C23H18ClFN2O3S
• Molecular Weight: 456.9 g/mol
• CAS No.: 891092-99-2

Description

This compound is an organic molecule that contains several functional groups, including a sulfonyl group, an indole group, and an acetamide group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in fields such as medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the indole ring, the introduction of the sulfonyl group, and the attachment of the acetamide group. Each of these steps would require careful control of reaction conditions to ensure the correct product is formed.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The indole ring system is a key structural feature found in many biologically active molecules. The sulfonyl group is a strong electron-withdrawing group, which could have significant effects on the chemical behavior of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the sulfonyl group might be susceptible to nucleophilic attack, while the indole ring might undergo electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl and acetamide groups could enhance its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as its reactivity. It could be of interest in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.